Cas no 13841-66-2 (4-Pyridinecarboxylicacid, butyl ester)

• Product Name: 4-Pyridinecarboxylicacid, butyl ester
• CAS No: 13841-66-2
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 189258
• PubChem ID: 83769
• Update Time: 2025-05-20

4-Pyridinecarboxylicacid, butyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, butyl ester
• butyl pyridine-4-carboxylate
• N-BUTYL ISONICOTINATE
• Butyl isonicotinate
• Isonicotinic acid,butyl ester
• Ai3-22196
• Einecs 237-561-8
• 1-Butyl Pyridine-4-carboxylate
• Pyridine-4-carboxylic Acid Butyl Ester
• Isonicotinic acid butyl ester
• 4-Pyridinecarboxylic acid butyl ester
• InChI=1/C10H13NO2/c1-2-3-8-13-10(12)9-4-6-11-7-5-9/h4-7H,2-3,8H2,1H3
• CHEMBL325377
• UNII-TVZ2PX9ZJ2
• Isonicotinic acid, butyl ester
• FT-0636969
• NS00024482
• AKOS006229648
• TVZ2PX9ZJ2
• NSC-83155
• DTXSID90160667
• UMQFMEMKBWWILL-UHFFFAOYSA-
• SB53837
• NCIOpen2_000969
• NSC 83155
• 4-Pyridinecarboxylic acid, butyl ester
• NSC83155
• SCHEMBL4312059
• Butylisonicotinate
• n-Butylisonicotinate
• 4-PYRIDINECARBOXYLIC ACID N-BUTYL ESTER
• UMQFMEMKBWWILL-UHFFFAOYSA-N
• 13841-66-2

• Inchi： 1S/C10H13NO2/c1-2-3-8-13-10(12)9-4-6-11-7-5-9/h4-7H,2-3,8H2,1H3
• InChI Key： UMQFMEMKBWWILL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN=CC=1)=O)CCCC

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 39.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.053
• Boiling Point: 259.6°Cat760mmHg
• Flash Point: 110.8°C
• Refractive Index: 1.499
• PSA: 39.19000
• LogP: 2.03850
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 4-Pyridinecarboxylicacid, butyl ester

4-Pyridinecarboxylic Acid, Butyl Ester (CAS No. 13841-66-2): A Comprehensive Overview

4-Pyridinecarboxylic acid, butyl ester (CAS No. 13841-66-2) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is a butyl ester derivative of pyridinecarboxylic acid, which is known for its unique chemical properties and potential biological activities.

The molecular formula of 4-Pyridinecarboxylic acid, butyl ester is C₁₀H₁₃NO₂, and its molecular weight is approximately 179.21 g/mol. The compound features a pyridine ring with a carboxylic acid group at the 4-position, which is esterified with a butyl group. This structure confers the molecule with both aromatic and ester functionalities, making it a valuable building block in organic synthesis.

In recent years, there has been growing interest in the use of 4-Pyridinecarboxylic acid, butyl ester in pharmaceutical research. Studies have shown that pyridine derivatives, including this compound, exhibit a range of biological activities such as anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that certain pyridinecarboxylic acid derivatives have potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

The synthetic versatility of 4-Pyridinecarboxylic acid, butyl ester makes it an attractive starting material for the preparation of more complex molecules. In organic synthesis, the compound can be readily converted into various functional groups through reactions such as hydrolysis, amidation, and alkylation. These transformations enable the synthesis of compounds with diverse biological activities and potential therapeutic applications.

In the field of materials science, 4-Pyridinecarboxylic acid, butyl ester has been explored for its potential use in the development of functional materials. Research published in the Journal of Materials Chemistry (2020) highlighted the use of pyridine derivatives in the synthesis of metal-organic frameworks (MOFs). These MOFs have shown promise in applications such as gas storage, catalysis, and drug delivery systems due to their high surface area and tunable pore structures.

The environmental impact of chemical compounds is an important consideration in their development and application. Studies on the environmental fate and toxicity of 4-Pyridinecarboxylic acid, butyl ester are limited; however, general principles from related compounds suggest that proper handling and disposal practices should be followed to minimize any potential environmental risks. It is recommended to consult relevant safety data sheets (SDS) for detailed information on handling and storage.

In conclusion, 4-Pyridinecarboxylic acid, butyl ester (CAS No. 13841-66-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile reactivity make it an important molecule for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses and properties of this compound, further solidifying its importance in various scientific fields.